Cas no 59373-71-6 (5-Decanone, 6-ethyl-6-hydroxy-)

• Product Name: 5-Decanone, 6-ethyl-6-hydroxy-
• CAS No: 59373-71-6
• MF: C₁₂H₂₄O₂
• MW: 200.317764282227
• CID: 338867
• PubChem ID: 71442973
• Update Time: 2025-04-19

5-Decanone, 6-ethyl-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 5-Decanone, 6-ethyl-6-hydroxy-
• 6-ethyl-6-hydroxydecan-5-one
• DTXSID50851822
• 59373-71-6

• Inchi： 1S/C12H24O2/c1-4-7-9-11(13)12(14,6-3)10-8-5-2/h14H,4-10H2,1-3H3
• InChI Key： ISEIDNHWQGGLDR-UHFFFAOYSA-N
• SMILES： OC(C(CCCC)=O)(CC)CCCC

Computed Properties

• Exact Mass: 200.17772
• Monoisotopic Mass: 200.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3